N-(1-acetylindolin-6-yl)-2-(2,6-dioxopiperidin-1-yl)ethanesulfonamide

• IUPAC Name: N-(1-acetyl-2,3-dihydroindol-6-yl)-2-(2,6-dioxopiperidin-1-yl)ethanesulfonamide
• InChI: InChI=1S/C17H21N3O5S/c1-12(21)19-8-7-13-5-6-14(11-15(13)19)18-26(24,25)10-9-20-16(22)3-2-4-17(20)23/h5-6,11,18H,2-4,7-10H2,1H3
• InChI Key: ZMFKYQNOGONNRZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C1C=C(C=C2)NS(=O)(=O)CCN3C(=O)CCCC3=O
• Molecular Formula: C17H21N3O5S
• Molecular Weight: 379.4 g/mol

Description

N-(1-acetylindolin-6-yl)-2-(2,6-dioxopiperidin-1-yl)ethanesulfonamide, also known as AIEP, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. AIEP is a sulfonamide-based compound that has two important functional groups, indolin-6-yl and piperidin-1-yl, which contribute to its unique properties.

Scientific Research Applications

Microbial Degradation and Biochemical Mechanisms of Neonicotinoids

Neonicotinoids, which share a functional similarity with many synthetic compounds due to their action on nicotinic acetylcholine receptors, are extensively used insecticides. Their environmental persistence necessitates effective bioremediation strategies. Research has identified various microorganisms capable of degrading neonicotinoids, offering insights into potential bioremediation approaches for compounds with similar environmental impacts (Pang et al., 2020).

Therapeutic Evidence and Mechanisms of Action in Psychiatry

N-Acetylcysteine (NAC), functioning through modulation of glutamatergic, neurotropic, and inflammatory pathways, demonstrates the therapeutic potential of chemical compounds in psychiatric disorders. This example underscores the multifaceted roles that similar compounds can play in medical research, particularly in neurochemistry and psychiatry (Dean et al., 2011).

Organophosphorus Toxicants and Serine Hydrolase Targets

The study of organophosphorus compounds, which inhibit acetylcholinesterase, highlights the critical importance of understanding the interaction between chemical agents and biological enzymes. This research area is crucial for developing antidotes and treatments for exposure to toxic compounds (Casida & Quistad, 2005).

Role in Clinical Practice Management of Cystic Fibrosis

N-acetylcysteine's utility in managing cystic fibrosis exemplifies the broader relevance of chemical compounds in treating pulmonary diseases. Its mechanisms of action, including antioxidant effects and biofilm disruption, offer valuable insights for the development of treatments for respiratory conditions (Guerini et al., 2022).